Cas no 141269-60-5 (ethyl (1S,2S)-2-benzylcyclopropane-1-carboxylate, cis)

• Product Name: ethyl (1S,2S)-2-benzylcyclopropane-1-carboxylate, cis
• CAS No: 141269-60-5
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• MDL: MFCD28505973
• CID: 3728364
• PubChem ID: 15697222
• Update Time: 2025-05-20

ethyl (1S,2S)-2-benzylcyclopropane-1-carboxylate, cis Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-(phenylmethyl)-, ethyl ester, (1S-cis)-
• Cyclopropanecarboxylic acid, 2-(phenylmethyl)-, ethyl ester, (1S,2S)-
• ethyl (1S,2S)-2-benzylcyclopropane-1-carboxylate, cis
• EN300-213680
• 141269-60-5
• ethyl (1S,2S)-2-benzylcyclopropane-1-carboxylate

• MDL： MFCD28505973
• Inchi： 1S/C13H16O2/c1-2-15-13(14)12-9-11(12)8-10-6-4-3-5-7-10/h3-7,11-12H,2,8-9H2,1H3/t11-,12+/m1/s1
• InChI Key： KOACXUOASKUNMQ-NEPJUHHUSA-N
• SMILES： [C@H]1(C(OCC)=O)C[C@H]1CC1=CC=CC=C1

Computed Properties

• Exact Mass: 204.115029749Da
• Monoisotopic Mass: 204.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Additional information on ethyl (1S,2S)-2-benzylcyclopropane-1-carboxylate, cis

Research Brief on Ethyl (1S,2S)-2-Benzylcyclopropane-1-Carboxylate (CAS: 141269-60-5) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl (1S,2S)-2-benzylcyclopropane-1-carboxylate (CAS: 141269-60-5), a chiral cyclopropane derivative, has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its cis-configuration, serves as a key intermediate in the synthesis of biologically active molecules, including potential drug candidates. The unique structural features of this cyclopropane derivative, such as its rigid ring system and stereochemical specificity, make it a valuable scaffold for medicinal chemistry and drug discovery efforts.

Recent studies have explored the synthetic methodologies for producing ethyl (1S,2S)-2-benzylcyclopropane-1-carboxylate with high enantiomeric purity. Advanced catalytic systems, including asymmetric Simmons-Smith reactions and transition metal-catalyzed cyclopropanations, have been employed to achieve efficient and stereoselective synthesis. These developments are critical for ensuring the availability of high-quality material for subsequent biological evaluations and structure-activity relationship (SAR) studies.

In the context of drug discovery, ethyl (1S,2S)-2-benzylcyclopropane-1-carboxylate has been investigated as a precursor for the development of novel antiviral and anticancer agents. Its incorporation into larger molecular frameworks has shown promise in enhancing binding affinity and selectivity toward specific biological targets. For instance, derivatives of this compound have demonstrated inhibitory activity against viral proteases and kinases involved in cancer progression, highlighting its potential as a pharmacophore in therapeutic design.

Furthermore, the compound's role in chemical biology has been elucidated through its use as a probe for studying enzyme mechanisms and protein-ligand interactions. The cyclopropane ring's strain and conformational rigidity provide insights into the steric and electronic requirements of enzyme active sites, facilitating the design of more potent and selective inhibitors. Recent publications have detailed its application in probing the catalytic mechanisms of cytochrome P450 enzymes and other heme-containing proteins.

Ongoing research is also exploring the metabolic stability and pharmacokinetic properties of ethyl (1S,2S)-2-benzylcyclopropane-1-carboxylate and its derivatives. Preliminary in vitro and in vivo studies suggest that the compound exhibits favorable metabolic profiles, with minimal degradation by hepatic enzymes. These findings underscore its potential as a lead compound for further optimization and development into clinically relevant therapeutics.

In conclusion, ethyl (1S,2S)-2-benzylcyclopropane-1-carboxylate (CAS: 141269-60-5) represents a promising scaffold in chemical biology and pharmaceutical research. Its synthetic accessibility, stereochemical specificity, and biological relevance make it a valuable tool for drug discovery and mechanistic studies. Future research directions may include the exploration of its applications in targeted drug delivery and the development of novel hybrid molecules with enhanced therapeutic efficacy.